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Quantitative Solubility Data

Barium chlorate is highly soluble in water, with solubility increasing significantly with temperature [1].

Table 1: Solubility of Barium Chlorate (Ba(ClO₃)₂) in Water [1]

Temperature Solubility (g per 100 g of Water)

0 °C (32 °F; 273 K) 20.3

20 °C (68 °F; 293 K) 33.8

80 °C (176 °F; 353 K) 84.8

100 °C (212 °F; 373 K) 105

Experimental Protocol for Solubility Measurement

This protocol outlines the gravimetric method for determining solubility, adapted from general practices for

measuring dissolved solids [2].

Solution Preparation: Prepare a saturated solution of barium chlorate in pure water at the target

temperature (e.g., 20°C). Ensure an excess of solid is present to guarantee saturation.
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Equilibration: Maintain the solution at a constant target temperature in a water bath for a sufficient

period (e.g., several hours with agitation) to ensure equilibrium is reached.
Sampling: Draw a clear, known volume of the saturated solution from the supernatant, avoiding solid

particulates.
Evaporation: Transfer the sample to a pre-weighed glass jar (mass = M1) and evaporate all solvent

to dryness [2].
Weighing: Weigh the glass jar containing the dried solute (mass = M2). The mass of the dissolved

solute (M) is calculated as M = M₂ - M₁ [2].
Calculation: Solubility is expressed as the mass of dissolved solute per 100 g of solvent. The formula

M4 = (M / M3) * 1000 can be adapted for this purpose, where M3 is the mass of the evaporated
solvent [2].

Critical Safety and Handling Protocols

Barium chlorate is a strong oxidizer and toxic. Meticulous safety protocols are essential [1].

Toxicity: As a soluble barium salt, it is highly toxic if ingested, causing nausea, methemoglobinemia,
kidney damage, and muscular effects. It is also an irritant to skin and respiratory passages [1].

Oxidizing Hazard: It can violently accelerate combustion and may form explosive mixtures with fuels.
Pure barium chlorate can explode from strong impact [1].

Personal Protective Equipment (PPE): Wear appropriate gloves, safety goggles, and a lab coat.
Use in a fume hood to avoid inhalation of dust or powders [1].

Storage and Disposal: Store in a cool, dry place away from combustible materials. Dispose of as
hazardous waste in compliance with all local and federal regulations [1].

Experimental Workflow Visualization

The following diagram illustrates the core workflow for the solubility measurement experiment.
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Solubility measurement workflow from sample preparation to data calculation.
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Purity for Application: Barium chlorate is valued in pyrotechnics for producing vibrant green

flames. For high-purity color, sodium-free synthesis methods (e.g., direct electrolysis of BaCl₂) are
required to avoid yellow sodium emission contamination [1] [3].

Thermal Decomposition: Upon heating, barium chlorate decomposes to barium chloride and
oxygen (Ba(ClO₃)₂ → BaCl₂ + 3 O₂), a property critical to its function as an oxidizer [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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